Cas no 30235-47-3 (3,5-Hydroxy-N-methylprotriptyline)

• Product Name: 3,5-Hydroxy-N-methylprotriptyline
• CAS No: 30235-47-3
• Molecular Formula: C₂₀H₂₃NO₂
• Molecular Weight: 309.40212
• CID: 915978
• PubChem ID: 71749182

3,5-Hydroxy-N-methylprotriptyline Properties

Names and Identifiers

• 3,5-Hydroxy-N-methylprotriptyline
• 5-[3-(DiMethylaMino)propyl]-5H-dibenzo[a,d]cycloheptene-3,5-diol
• 5-[3-(Dimethylamino)propyl]-5H-dibenzo[a,d][7]annulene-3,5-diol
• 2-[3-(dimethylamino)propyl]tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,9,11,13-heptaene-2,5-diol
• DTXSID90857803
• 30235-47-3
• 5-(3-(Dimethylamino)propyl)-5H-dibenzo[a,d][7]annulene-3,5-diol

• InChIKey： LVSOPRLYYPOIMB-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H23NO2/c1-21(2)13-5-12-20(23)18-7-4-3-6-15(18)8-9-16-10-11-17(22)14-19(16)20/h3-4,6-11,14,22-23H,5,12-13H2,1-2H3
• SMILES： CN(C)CCCC1(C2=CC=CC=C2C=CC3=C1C=C(C=C3)O)O

Computed Properties

• Exact Mass: 309.172878976g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 309.172878976g/mol
• Heavy Atom Count: 23
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 43.7Ų